Cas no 125804-07-1 (Sodium 2-ethylhexanoate)
Sodium 2-ethylhexanoate structure
Product Name:Sodium 2-ethylhexanoate
CAS No:125804-07-1
MF:C21H42O2
MW:326.556987285614
CID:134609
Update Time:2024-01-25
Sodium 2-ethylhexanoate Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-ethyl-
- 2-ETHYL HEXOIC ACID,AR
- Sodium 2-ethylhexanoate
- hexanoic acid, 2-ethyl-, tridecyl ester
- Tridecyl 2-ethylhexanoate
-
- Inchi: 1S/C21H42O2/c1-4-7-9-10-11-12-13-14-15-16-17-19-23-21(22)20(6-3)18-8-5-2/h20H,4-19H2,1-3H3
- InChI Key: BFRLRPIMWQKGTM-UHFFFAOYSA-N
- SMILES: C(OCCCCCCCCCCCCC)(=O)C(CC)CCCC
Computed Properties
- Exact Mass: 326.31866
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 0.861±0.06 g/cm3(Predicted)
- Boiling Point: 368.2±10.0 °C(Predicted)
- PSA: 26.3
Sodium 2-ethylhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S119595-250mg |
Sodium 2-ethylhexanoate |
125804-07-1 | 250mg |
$ 105.00 | 2022-06-03 | ||
| TRC | S119595-500mg |
Sodium 2-ethylhexanoate |
125804-07-1 | 500mg |
$ 170.00 | 2022-06-03 |
Sodium 2-ethylhexanoate Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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